2-(3,4-dimethylphenoxy)-N-(3-hydroxyphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C16H17NO3/c1-11-6-7-15(8-12(11)2)20-10-16(19)17-13-4-3-5-14(18)9-13/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key: DWNLQUKAOOXVAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=CC=C2)O)C
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(3-hydroxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is also known as DPHA and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DPHA is not yet fully understood. However, it is believed that DPHA exerts its effects by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. DPHA has also been found to inhibit the activity of NF-kB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
DPHA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. DPHA has also been found to induce apoptosis in cancer cells and inhibit the growth of tumors. In addition, DPHA has been found to exhibit antioxidant properties, which can help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPHA in lab experiments is its relatively low toxicity. DPHA has also been found to exhibit high selectivity towards certain targets, making it a useful tool for studying specific biological processes. However, one of the limitations of using DPHA in lab experiments is its relatively low solubility, which can make it difficult to work with.

Future Directions

There are several potential future directions for research on DPHA. One area of interest is the development of DPHA-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the study of the mechanism of action of DPHA, which could lead to the development of more effective drugs. Additionally, further research is needed to explore the potential applications of DPHA in other areas, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, 2-(3,4-dimethylphenoxy)-N-(3-hydroxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DPHA has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential applications in the treatment of various diseases. While there are still many unanswered questions about DPHA, it is clear that this compound has significant potential for future research and development.

Synthesis Methods

DPHA can be synthesized using various methods. One of the most commonly used methods involves the reaction between 3,4-dimethylphenol and 3-hydroxybenzylamine in the presence of acetic anhydride and pyridine. The resulting product is then treated with acetic acid to obtain DPHA. This method is relatively simple and yields a high purity product.

Scientific Research Applications

DPHA has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases. DPHA has also been studied for its potential use in the treatment of cancer. Studies have shown that DPHA can induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.